Cas no 1805626-85-0 (2-Chloro-3-iodo-4-nitropyridine)

• Product Name: 2-Chloro-3-iodo-4-nitropyridine
• CAS No: 1805626-85-0
• MF: C₅H₂ClIN₂O₂
• MW: 284.43905210495
• CID: 4902565
• Update Time: 2025-06-08

2-Chloro-3-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodo-4-nitropyridine

• Inchi： 1S/C5H2ClIN2O2/c6-5-4(7)3(9(10)11)1-2-8-5/h1-2H
• InChI Key： HFRXMBSVWMGFTJ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-3-iodo-4-nitropyridine

2-Chloro-3-iodo-4-nitropyridine

2-Chloro-3-iodo-4-nitropyridine is a highly specialized organic compound with the CAS number 1805626-85-0. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, materials science, and chemical synthesis. The structure of 2-Chloro-3-iodo-4-nitropyridine features a pyridine ring substituted with chlorine, iodine, and nitro groups at positions 2, 3, and 4, respectively. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 2-Chloro-3-iodo-4-nitropyridine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize its synthesis. The use of transition metal catalysts has been particularly effective in enhancing reaction efficiency and selectivity.

One of the most notable applications of 2-Chloro-3-iodo-4-nitropyridine is in the field of drug discovery. The compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, its ability to undergo further functionalization allows for the incorporation of diverse pharmacophores, enabling the design of compounds with specific biological activities. Recent studies have highlighted its role in the development of anti-inflammatory agents and anticancer drugs.

In addition to its role in medicinal chemistry, 2-Chloro-3-iodo-4-nitropyridine has found applications in materials science. Its electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells. The compound's ability to undergo post-synthetic modifications further enhances its versatility in these applications.

The nitro group at position 4 of 2-Chloro-3-iodo-4-nitropyridine plays a critical role in determining its reactivity and stability. Nitro groups are known for their strong electron-withdrawing effects, which can influence the electronic properties of the entire molecule. This feature makes 2-Chloro-3-iodo-4-nitropyridine particularly useful in reactions requiring directed ortho metalation or other site-selective transformations.

Recent research has also focused on understanding the environmental impact of 2-Chloro-3-iodo-4-nitropyridine and its derivatives. Studies have been conducted to assess their biodegradability and potential toxicity to aquatic organisms. These efforts aim to ensure that the compound's use aligns with sustainable chemical practices and regulatory requirements.

In conclusion, 2-Chloro-3-Iodo - 4 - Nitro Pyridine (CAS No: 1805626 - 85 - 0) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and improve synthetic methods, this compound is expected to play an increasingly important role in advancing chemical innovation.